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Compound of Interest

Compound Name: C.I. Acid blue 158

Cat. No.: B15556058 Get Quote

Application Notes: C.I. Acid Blue 158
Introduction

C.I. Acid Blue 158 is a pre-metallized monoazo acid dye known for its green-light blue hue.[1]

[2] As a water-soluble anionic colorant, it is extensively used in the dyeing of protein and

polyamide fibers.[3][4] Its primary applications include the coloration of wool, silk, and nylon, as

well as blended fabrics such as wool/nylon and wool/acrylic.[5] Furthermore, C.I. Acid Blue
158 is particularly well-suited for dyeing leather and woolen carpets due to its good penetration

and fastness properties.

Chemical Properties and Dyeing Mechanism

Acid dyes, including C.I. Acid Blue 158, are so named because they are applied in an acidic

dyebath. The dye molecule contains sulfonic acid groups (-SO₃H) which are negatively charged

in solution. The fibers it targets—wool, silk (protein fibers), and nylon (a synthetic polyamide)—

contain basic amino groups (-NH₂).

The dyeing process is facilitated by lowering the pH of the dyebath with an acid, such as acetic

acid or formic acid. In this acidic environment, the amino groups on the fiber become

protonated, acquiring a positive charge (-NH₃⁺). This creates an ionic attraction between the

anionic dye molecules and the cationic sites on the fiber, forming strong salt linkages. This ionic

bonding is the primary mechanism of dye fixation. Additionally, van der Waals forces and

hydrogen bonding contribute to the overall dye-fiber interaction. The pre-metallized nature of
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C.I. Acid Blue 158, which incorporates a chromium complex, generally enhances its fastness

properties.

Data Presentation
Table 1: General Properties of C.I. Acid Blue 158

Property Value Reference

C.I. Name Acid Blue 158

C.I. Number 14880

CAS Number 6370-08-7

Chemical Class Monoazo (Pre-metallized)

Molecular Formula C₂₀H₁₃N₂NaO₈S₂

Molecular Weight 495.45 g/mol

Appearance Dark Blue Powder

Shade in Solution Greenish Blue

Solubility in Water 80-90 g/L (at 90°C)

Table 2: Fastness Properties of C.I. Acid Blue 158

Fastness Test ISO Standard AATCC Standard Reference

Light Fastness 5-6 5

Soaping (Washing)
3 (Fading), 4

(Staining)

2 (Fading), 2

(Staining)

Perspiration
4 (Fading), 4

(Staining)

2 (Fading), 3

(Staining)

Oxygen Bleaching 4 3

Seawater 1-2 1
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Note: Fastness is rated on a scale of 1 to 5 for most tests and 1 to 8 for light fastness, where a

higher number indicates better fastness.

Table 3: Recommended Dyeing Parameters for Textiles (Wool/Nylon)

Parameter
Recommended
Value/Range

Purpose Reference

Dye Concentration
1-3% (on weight of

fiber, o.w.f)

To achieve desired

color depth

Liquor Ratio 20:1 to 40:1

Allows for free

movement of material

and even dyeing

pH
4.5 - 5.5 (Adjust with

Acetic Acid)

Promotes protonation

of fiber's amino

groups for ionic

bonding

Dyeing Temperature
95-100°C (near

boiling)

Ensures proper dye

penetration, diffusion,

and fixation

Dyeing Time
45-60 minutes at

dyeing temperature

Allows for sufficient

dye exhaustion and

leveling

Auxiliaries
Glauber's Salt

(Sodium Sulfate)

Acts as a leveling

agent to promote even

dye uptake

Experimental Protocols
Protocol 1: Exhaust Dyeing of Wool/Nylon Fabric

This protocol describes a standard laboratory procedure for dyeing wool or nylon fabric with

C.I. Acid Blue 158 using the exhaust method.

Fabric Preparation:
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Weigh the dry fabric to calculate the required amounts of dye and chemicals.

Scour the fabric by washing it in a solution containing a non-ionic detergent at 50-60°C for

20 minutes to remove any impurities, oils, or sizes.

Rinse the fabric thoroughly with warm and then cold water. This pre-treatment ensures

even dye uptake.

Dyebath Preparation:

Calculate the required volume of water for the desired liquor ratio (e.g., for 10g of fabric at

a 30:1 ratio, use 300mL of water).

Separately dissolve the pre-weighed C.I. Acid Blue 158 powder in a small amount of hot

water to create a stock solution.

Fill the dyebath with the calculated volume of water and add the dye stock solution.

If using, add a leveling agent like Glauber's salt (e.g., 5-10% o.w.f).

Adjust the pH of the dyebath to the 4.5-5.5 range using a dilute solution of acetic acid.

Dyeing Process:

Introduce the pre-wetted fabric into the dyebath at a starting temperature of approximately

40°C.

Stir gently and raise the temperature to near boiling (95-100°C) at a rate of 1-2°C per

minute.

Maintain this temperature for 45-60 minutes, ensuring the fabric is fully immersed and

gently agitated periodically for even dyeing.

Rinsing and Soaping (Post-Treatment):

After the dyeing cycle, allow the dyebath to cool gradually to about 70°C before draining to

prevent thermal shock to the fibers.
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Rinse the dyed fabric in warm water, followed by a thorough cold water rinse until the

water runs clear.

To remove any unfixed surface dye and improve wash fastness, perform a soaping

treatment. Wash the fabric at 50-60°C for 15 minutes in a solution containing a non-ionic

detergent.

Rinse thoroughly again and air dry.

Protocol 2: Drum Dyeing of Leather

This protocol provides a general methodology for applying C.I. Acid Blue 158 to chrome-

tanned leather in a laboratory or small-scale drum.

Leather Preparation:

The leather should be in the wet-blue (chrome-tanned) state. Weigh the leather to

calculate chemical percentages.

Neutralize the leather to a pH of 5.0-6.0 to prepare it for dyeing. This is typically done in a

drum with a neutralizing agent like sodium formate or sodium bicarbonate.

Dyeing Process:

Prepare a dye solution by dissolving C.I. Acid Blue 158 (e.g., 2-5% on shaved weight) in

hot water.

Place the neutralized leather in the drum with water (e.g., 100-200% on shaved weight) at

approximately 30°C.

Add the dye solution to the drum and run for 45-60 minutes to allow for full penetration of

the dye into the leather.

To fix the dye, gradually add a dilute solution of formic acid (e.g., 1-2%) in several feeds

over 30-45 minutes to lower the pH to around 3.5. This enhances the ionic bonding

between the dye and the leather collagen.

Post-Dyeing Treatment:
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After fixation, drain the drum and wash the leather thoroughly with water.

The leather can then proceed to subsequent post-tanning operations such as fatliquoring

(to impart softness) and finishing.

Protocol 3: Spectrophotometric Analysis of Dye Exhaustion

This protocol measures the amount of dye that has transferred from the dyebath to the fiber.

Sample Collection: During the dyeing process (Protocol 1), collect small, precise aliquots

(e.g., 2 mL) from the dyebath at specific time intervals (e.g., 0, 15, 30, 45, and 60 minutes).

Sample Preparation: Allow the samples to cool to room temperature. Dilute each aliquot with

a known volume of deionized water to bring its absorbance within the spectrophotometer's

linear range.

Measurement:

Determine the wavelength of maximum absorbance (λ-max) for C.I. Acid Blue 158 by

scanning a dilute solution.

Measure the absorbance of each collected and diluted sample at the λ-max.

Calculation:

Use a pre-established calibration curve (absorbance vs. known concentrations) to

determine the dye concentration in the dyebath at each time point (Cₜ).

Calculate the percentage of dye exhaustion (%E) using the formula: %E = [(C₀ - Cₜ) / C₀] x

100 Where C₀ is the initial dye concentration and Cₜ is the concentration at time t.

Protocol 4: Evaluation of Wash Fastness (ISO 105-C06)

Specimen Preparation: Prepare a composite specimen by stitching a piece of the dyed fabric

(e.g., 10 cm x 4 cm) between two pieces of undyed multi-fiber fabric (containing wool,

acrylic, polyester, nylon, cotton, and acetate).

Washing Procedure:
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Place the composite specimen in a container with a specified soaping solution and

stainless steel balls (to simulate mechanical action).

Agitate the container in a laundering machine at a specified temperature (e.g., 40°C or

60°C) for 30 minutes.

Evaluation:

After washing, rinse and dry the specimen.

Assess the change in color of the dyed fabric (fading) and the degree of staining on each

component of the multi-fiber fabric using standardized Grey Scales. A rating from 1 (poor)

to 5 (excellent) is assigned.

Protocol 5: Evaluation of Light Fastness (ISO 105-B02)

Specimen Preparation: Mount a specimen of the dyed fabric in a holder, partially covering it

with an opaque mask to leave an unexposed area for comparison.

Exposure:

Place the specimen in a light fastness tester, which exposes it to artificial light (e.g., a

Xenon arc lamp) under controlled conditions of temperature and humidity.

Simultaneously expose a set of standardized Blue Wool references (rated 1 to 8).

Evaluation:

Periodically inspect the specimen and the Blue Wool standards. The test ends when a

specified color change is observed.

Assess the fading of the exposed portion of the test specimen against its unexposed

portion. The light fastness rating is the number of the Blue Wool standard that exhibits a

similar degree of fading.
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Caption: Dyeing mechanism of acid dyes on protein and polyamide fibers.
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1. Fabric Preparation
(Weighing, Scouring, Rinsing)

2. Dyebath Preparation
(Dissolve Dye, Add Water & Auxiliaries, Adjust pH)

3. Dyeing Process
(Immerse Fabric at 40°C)

4. Temperature Ramp
(Raise to 95-100°C at 1-2°C/min)

5. Hold Temperature
(Dye for 45-60 min)

6. Cool Down & Drain
(Cool to 70°C)

7. Post-Treatment
(Rinsing, Soaping, Final Rinse)

8. Dry Fabric

Click to download full resolution via product page

Caption: Experimental workflow for the exhaust dyeing of textiles.
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1. Prepare Calibration Curve
(Absorbance vs. Known Concentrations)

4. Determine Concentration (Cₜ)
(Using calibration curve)

2. Collect Dyebath Samples
(At time intervals: t₀, t₁, t₂, ... tₙ)

3. Measure Absorbance
(Dilute samples & read at λ-max)

5. Calculate % Exhaustion
%E = [(C₀-Cₜ)/C₀] x 100

Result: Exhaustion Curve
(%E vs. Time)

Click to download full resolution via product page

Caption: Workflow for determining dye exhaustion percentage.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b15556058?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepare Specimens
(Dyed fabric & Blue Wool Standards 1-8)

2. Masking
(Cover a portion of each specimen)

3. Exposure
(Place in light fastness tester with Xenon arc lamp)

4. Monitor Fading
(Periodically check specimens against standards)

5. Evaluation
(Compare fading of specimen to fading of Blue Wool standards)

Result: Assign Rating
(e.g., Light Fastness = 5-6)

Click to download full resolution via product page

Caption: Workflow for textile light fastness testing (ISO 105-B02).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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